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Compound of Interest

Compound Name:
3-(2-(7-Chloroquinolin-2-

yl)vinyl)benzaldehyde

CAS No.: 115104-40-0

Cat. No.: B1167505

Get Quote

For research, scientific, and drug development professionals, this document provides a concise

technical summary of the chemical compound 3-(2-(7-Chloroquinolin-2-
yl)vinyl)benzaldehyde, focusing on its fundamental molecular properties.

Molecular Identity and Weight
3-(2-(7-Chloroquinolin-2-yl)vinyl)benzaldehyde is a synthetic benzaldehyde derivative.[1] It

is primarily recognized as a key intermediate in the synthesis of Montelukast, a leukotriene

receptor antagonist used in the treatment of asthma.[1] The compound's structure features a 7-

chloroquinoline moiety connected to a benzaldehyde core through a vinyl group at the 3-

position.[1]

The key quantitative data for this compound are summarized in the table below.
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Property Value

Molecular Formula C18H12ClNO[2][3][4]

Molecular Weight 293.75 g/mol [3][4]

Exact Mass 293.0607417[2]

CAS Number 120578-03-2[1][3]

Physicochemical Properties
The compound typically appears as a solid, ranging in color from pale beige to light brown.[5] It

has low solubility in water but is soluble in organic solvents such as ether and acetone.[6]

Synthesis and Reactions
The synthesis of 3-(2-(7-Chloroquinolin-2-yl)vinyl)benzaldehyde can be achieved through

various methods, including the Wittig reaction or Stille coupling.[1] A common approach

involves a Knoevenagel condensation reaction, which has been shown to produce high yields.

[1] This compound's primary application is in the synthesis of other complex molecules for

pharmaceutical development.[1]

Biological Significance
Beyond its role as a synthetic intermediate, preliminary research has suggested that 3-(2-(7-
Chloroquinolin-2-yl)vinyl)benzaldehyde may possess antimicrobial and anticancer

properties.[1] Its antimicrobial activity might stem from the inhibition of essential enzymes in

bacterial cell wall synthesis.[1] The chlorinated quinoline component is crucial for its biological

activity and is a key feature in the pharmacophore of drugs like Montelukast.[1]

Experimental Workflow for Synthesis (Illustrative)
The following diagram illustrates a generalized workflow for the synthesis of 3-(2-(7-
Chloroquinolin-2-yl)vinyl)benzaldehyde via a condensation reaction.
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Caption: Generalized synthesis workflow for the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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